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Compound of Interest

Compound Name: Ophiopojaponin C

Cat. No.: B15593631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anticancer activities of two steroidal saponins,

Ophiopojaponin C and Ophiopogonin D, derived from the tuberous roots of Ophiopogon

japonicus. While extensive research has elucidated the potent anticancer effects of

Ophiopogonin D across various cancer types, data on the specific anticancer properties of

Ophiopojaponin C remains limited. This comparison synthesizes the available experimental

data to offer a clear perspective on their current standing as potential therapeutic agents.

Data Presentation: Quantitative Comparison
The following table summarizes the available quantitative data on the anticancer activities of

Ophiopogonin D. Due to a lack of specific studies on purified Ophiopojaponin C, quantitative

data for this compound is not available.
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Compound
Cancer Cell
Line

Assay IC50 Value Observations

Ophiopogonin D
MCF-7 (Breast

Cancer)
MTT Assay

Not specified, but

showed dose-

dependent

decrease in cell

viability.[1]

Induced G2/M

phase cell cycle

arrest and

apoptosis.[1]

AMC-HN-8

(Laryngocarcino

ma)

MTT Assay

Time- and dose-

dependent

inhibition.[2]

Promoted

cytotoxicity and

induced

apoptosis.[2]

HCT116

(Colorectal

Cancer)

CCK-8 Assay

Significant

inhibition at 20–

40 µM.[3]

Induced p53-

dependent

apoptosis.[3]

Ophiopojaponin

C
Various -

Data not

available

Mentioned as a

constituent of

Ophiopogon

japonicus

extracts with

cytotoxic activity,

but specific data

for the purified

compound is

lacking.

Anticancer Mechanisms and Signaling Pathways
Ophiopogonin D
Ophiopogonin D has been shown to exert its anticancer effects through multiple mechanisms,

including the induction of apoptosis, cell cycle arrest, and inhibition of proliferation. These

effects are mediated by the modulation of several key signaling pathways.

Apoptosis Induction: Ophiopogonin D is a potent inducer of apoptosis in various cancer cells. In

human breast carcinoma MCF-7 cells, it activates caspase-8 and caspase-9.[1] In human
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laryngocarcinoma cells, it increases the activity of caspase-3/9.[2] Furthermore, in colorectal

cancer cells, Ophiopogonin D induces p53-dependent apoptosis.[3]

Cell Cycle Arrest: A significant mechanism of Ophiopogonin D's anticancer activity is its ability

to arrest the cell cycle at the G2/M phase. This has been observed in human breast carcinoma

MCF-7 cells and is associated with the down-regulation of cyclin B1.[1][4] In colorectal cancer

cells, it has been shown to regulate cyclin D1 and CDK4.[5]

Modulation of Signaling Pathways: The anticancer effects of Ophiopogonin D are linked to its

influence on critical signaling pathways. It has been reported to inhibit the NF-κB, PI3K/AKT,

and AP-1 pathways in human lung cancer cells.[6] In non-small cell lung carcinoma, it exerts its

anti-tumor effects by inhibiting the STAT3 signaling pathway.[6] The p38-MAPK signaling

pathway is also implicated, with its upregulation observed in human laryngocarcinoma cells

treated with Ophiopogonin D.[2]

Apoptosis Induction Cell Cycle Arrest Signaling Pathway Modulation

Ophiopogonin D

Caspase-8

activates

Caspase-9

activates

Caspase-3

activates activates

Apoptosis
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Cell Proliferation

Start Seed cells in
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solution Incubate 4h Solubilize formazan

with DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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